Cas no 77456-66-7 (5-Pyrimidinecarbonyl chloride, 2,4,6-trichloro-)

• Product Name: 5-Pyrimidinecarbonyl chloride, 2,4,6-trichloro-
• CAS No: 77456-66-7
• MF: C₅Cl₄N₂O
• MW: 245.878296852112
• CID: 536046
• PubChem ID: 13264361
• Update Time: 2025-04-19

5-Pyrimidinecarbonyl chloride, 2,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarbonyl chloride, 2,4,6-trichloro-
• 2,4,6-trichloropyrimidine-5-carbonyl chloride
• SY329251
• 2,4,6-trichloropyrimidine-5-carboxylic acid chloride
• MFCD20257256
• 77456-66-7
• SCHEMBL4082477
• XJNDXSGINZSFDF-UHFFFAOYSA-N
• DTXSID50532967
• trichloropyrimidine-5-carbonyl chloride

• Inchi： 1S/C5Cl4N2O/c6-2-1(4(8)12)3(7)11-5(9)10-2
• InChI Key： XJNDXSGINZSFDF-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=C(N=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 245.873523g/mol
• Monoisotopic Mass: 243.876473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.8Ų